Cas no 76675-91-7 (Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-16-[(1-oxohexyl)oxy]-, (3b,5b,15b,16b)- (9CI))

Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-16-[(1-oxohexyl)oxy]-, (3b,5b,15b,16b)- (9CI) structure
76675-91-7 structure
Product Name:Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-16-[(1-oxohexyl)oxy]-, (3b,5b,15b,16b)- (9CI)
CAS No:76675-91-7
MF:C32H44O7
MW:540.687570571899
CID:579868
PubChem ID:320380
Update Time:2025-04-19

Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-16-[(1-oxohexyl)oxy]-, (3b,5b,15b,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-16-[(1-oxohexyl)oxy]-, (3b,5b,15b,16b)- (9CI)
    • NSC267905
    • DTXSID80313226
    • 76675-91-7
    • NSC-267905
    • Inchi: 1S/C32H44O7/c1-5-6-7-8-26(35)38-28-27(20-9-12-25(34)36-18-20)31(4)16-14-23-24(32(31)29(28)39-32)11-10-21-17-22(37-19(2)33)13-15-30(21,23)3/h9,12,18,21-24,27-29H,5-8,10-11,13-17H2,1-4H3
    • InChI Key: XXRPWIOCLZASPO-UHFFFAOYSA-N
    • SMILES: O1C2C(C(C3=COC(C=C3)=O)C3(C)CCC4C5(C)CCC(CC5CCC4C132)OC(C)=O)OC(CCCCC)=O

Computed Properties

  • Exact Mass: 540.30870374g/mol
  • Monoisotopic Mass: 540.30870374g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 9
  • Complexity: 1090
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 10
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 91.4Ų

Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-16-[(1-oxohexyl)oxy]-, (3b,5b,15b,16b)- (9CI) Related Literature

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